Cas no 1261990-96-8 (3-Amino-5-(4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 3-Amino-5-(4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261990-96-8
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD18321224
• CID: 2767989
• PubChem ID: 53227114
• Update Time: 2025-04-21

3-Amino-5-(4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321224
• 1261990-96-8
• 3-Amino-5-(4-methoxycarbonylphenyl)benzoic acid, 95%
• 5-Amino-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID80690701
• 3-AMINO-5-(4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 3-Amino-5-(4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18321224
• Inchi： 1S/C15H13NO4/c1-20-15(19)10-4-2-9(3-5-10)11-6-12(14(17)18)8-13(16)7-11/h2-8H,16H2,1H3,(H,17,18)
• InChI Key： UOOWMKDXEHKHHB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 271.08445790Da
• Monoisotopic Mass: 271.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives